Cas no 2126805-02-3 (endo-BCN-PEG8-acid)

• Product Name: endo-BCN-PEG8-acid
• CAS No: 2126805-02-3
• MF: C₃₀H₅₁NO₁₂
• MW: 617.725450754166
• CID: 4639522
• PubChem ID: 146026236
• Update Time: 2024-11-06

endo-BCN-PEG8-acid Chemical and Physical Properties

Names and Identifiers

• endo-BCN-PEG8-acid
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[[(1R,8S)-9-bicyclo[6.1.0]non-4-ynyl]methoxycarbonylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• CS-0115097
• 1-[({[(1R,8S,9R)-bicyclo[6.1.0]non-4-yn-9-yl]methoxy}carbonyl)amino]-3,6,9,12,15,18,21,24-octaoxaheptacosan-27-oic acid
• HY-140065
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[[(1S,8R)-9-bicyclo[6.1.0]non-4-ynyl]methoxycarbonylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• DA-63199
• 2126805-02-3
• AKOS040741704
• 1-(bicyclo[6.1.0]non-4-yn-9-yl)-3-oxo-2,7,10,13,16,19,22,25,28-nonaoxa-4-azahentriacontan-31-oic acid
• Rel-1-((1R,8S,9s)-bicyclo[6.1.0]non-4-yn-9-yl)-3-oxo-2,7,10,13,16,19,22,25,28-nonaoxa-4-azahentriacontan-31-oic acid

• Inchi： 1S/C30H51NO12/c32-29(33)7-9-35-11-13-37-15-17-39-19-21-41-23-24-42-22-20-40-18-16-38-14-12-36-10-8-31-30(34)43-25-28-26-5-3-1-2-4-6-27(26)28/h26-28H,3-25H2,(H,31,34)(H,32,33)/t26-,27+,28-
• InChI Key： RTKJPUANVDIPPF-OUOZDZGXSA-N
• SMILES： C([C@H]1[C@@]2([H])CCC#CCC[C@@]12[H])OC(=O)NCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 617.34112606g/mol
• Monoisotopic Mass: 617.34112606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 43
• Rotatable Bond Count: 30
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 150Ų